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Compound of Interest

Compound Name: Ferroniobium

Cat. No.: B13753430 Get Quote

For Researchers, Scientists, and Materials Development Professionals

This document provides a detailed experimental protocol for the systematic evaluation of

ferroniobium (FeNb) as an alloying agent in cast iron. The following procedures cover alloy

preparation, microstructural characterization, and mechanical properties assessment to

determine the effects of niobium (Nb) additions.

Alloy Preparation and Compositional Analysis
The initial and crucial step is the preparation of cast iron heats with varying ferroniobium
content.

Experimental Protocol: Alloy Melting and Casting
Charge Calculation: Calculate the required weights of raw materials (e.g., pig iron, steel

scrap, ferroalloys) to achieve the target base composition of the cast iron. Prepare separate

calculations for heats with incremental additions of ferroniobium (e.g., 0.0%, 0.5%, 1.0%,

1.5% Nb by weight).

Furnace Preparation: Utilize a high-frequency induction furnace for melting the charge.

Ensure the furnace crucible is clean and free of contaminants from previous melts.

Melting:

Charge the furnace with the base materials.
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Melt the charge under an inert atmosphere (e.g., argon) to minimize oxidation.

Superheat the molten metal to approximately 100°C above the liquidus temperature of the

target alloy.

Ferroniobium Addition: Add the calculated amount of ferroniobium to the molten bath. It is

critical to ensure the FeNb dissolves completely. This can be facilitated by using fine-grained

FeNb or by allowing sufficient holding time with agitation in the furnace before casting.[1]

Inoculation and Nodularization (for Ductile Iron): If producing ductile iron, perform inoculation

(e.g., with FeSi) and nodularization (e.g., with FeSiMg) treatments in the ladle using methods

like the sandwich technique.[2]

Casting: Pour the molten iron into prepared sand or permanent molds to produce

standardized test bars for mechanical testing and samples for metallographic analysis.

Experimental Protocol: Chemical Analysis
Sample Collection: Obtain a sample from each heat of molten iron for chemical analysis.

Spectrometry: Utilize optical emission spectrometry or X-ray fluorescence (XRF) to

determine the final chemical composition of each cast sample.

Data Recording: Record the weight percentages of all significant elements, particularly

Carbon (C), Silicon (Si), Manganese (Mn), and Niobium (Nb).

Data Presentation: Chemical Composition
Heat ID

Target Nb
(wt.%)

Actual Nb
(wt.%)

C (wt.%) Si (wt.%) Mn (wt.%)
Other
Elements

CI-Nb00 0.0

CI-Nb05 0.5

CI-Nb10 1.0

CI-Nb15 1.5
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Microstructural Characterization
The influence of niobium on the microstructure of cast iron is a primary area of investigation.

Niobium is known to form hard, primary MC-type carbides which can significantly affect the

material's properties.[1][3]

Experimental Protocol: Metallography
Sample Sectioning: Cut representative cross-sections from the cast samples using an

abrasive cutoff wheel with adequate cooling to prevent thermal damage to the

microstructure.

Mounting: Mount the sectioned samples in a polymer resin (e.g., phenolic or epoxy) to

facilitate handling during grinding and polishing.

Grinding: Grind the mounted samples using progressively finer silicon carbide abrasive

papers (e.g., 240, 320, 400, 600, 800, 1200 grit). Ensure the sample is cooled with water to

prevent overheating.

Polishing: Polish the ground samples on cloths using diamond paste suspensions of

decreasing particle size (e.g., 6 µm followed by 1 µm) to achieve a mirror-like, scratch-free

surface.[4]

Etching: Etch the polished samples to reveal the microstructural constituents. A common

etchant for cast iron is 2% Nital (2% nitric acid in ethanol). Immerse or swab the sample for a

few seconds to reveal the matrix structure (pearlite, ferrite).[5] For revealing specific phases

like carbides, other reagents such as Murakami's can be used.[6]

Microscopic Examination: Examine the etched samples using optical microscopy and

Scanning Electron Microscopy (SEM). Use SEM with Energy Dispersive X-ray Spectroscopy

(EDS) to confirm the presence and composition of niobium carbides.

Experimental Protocol: Quantitative Analysis
Image Acquisition: Capture multiple digital micrographs from representative areas of each

sample.
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Phase Fraction Measurement: Use image analysis software (e.g., ImageJ, MaterialQ+) to

determine the volume fraction of different phases, such as graphite, pearlite, ferrite, and

niobium carbides.[1][7] This is often done by converting the image to binary based on

grayscale thresholds and calculating the pixel area of each phase.

Graphite Morphology (for Ductile/Gray Iron): For nodular or gray irons, analyze the graphite

morphology according to standards like ASTM A247 to quantify nodularity, size, and

distribution.[7][8]

Data Presentation: Microstructural Analysis

Heat ID Nb (wt.%)
Predominan
t Matrix

Carbide
Volume
Fraction (%)

Graphite
Nodule
Count (per
mm²) (if
applicable)

Average
Graphite
Size (µm) (if
applicable)

CI-Nb00

CI-Nb05

CI-Nb10

CI-Nb15

Mechanical Property Evaluation
The ultimate goal of adding ferroniobium is typically to enhance the mechanical performance

of the cast iron.

Experimental Protocol: Hardness Testing
Method: Perform Vickers hardness testing (HV) in accordance with ASTM E384.[9] This

method is suitable for measuring both the bulk hardness and the hardness of individual

micro-constituents.

Procedure:

Use a polished, unetched sample.
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Apply a specified load (e.g., HV10, HV30) through a square-based pyramidal diamond

indenter for a dwell time of 10-15 seconds.[2][10]

Measure the two diagonals of the resulting indentation using a microscope.[10]

Calculate the Vickers hardness number.

Take at least five readings per sample and report the average.

Experimental Protocol: Tensile Testing
Standard: Conduct tensile tests according to ASTM E8/E8M.[11]

Specimen Preparation: Machine cast test bars into standardized "dog-bone" shaped

specimens. For flat specimens, a typical gauge length is 50 mm with a width of 12.5 mm. For

round specimens, a 4D gauge length is common.[12][13]

Procedure:

Mount the specimen in a universal testing machine.

Apply a uniaxial tensile load at a constant rate of crosshead movement until the specimen

fractures.[11]

Use an extensometer to accurately measure the elongation of the gauge length.

Data Analysis: From the resulting stress-strain curve, determine the Ultimate Tensile

Strength (UTS), Yield Strength (YS) (typically at 0.2% offset), and Percent Elongation.

Experimental Protocol: Abrasive Wear Testing
Standard: Perform dry sand/rubber wheel abrasion tests following the ASTM G65 standard.

[14][15]

Procedure:

Prepare rectangular block specimens with a flat, polished surface.
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Press the specimen against a rotating rubber-lined wheel with a specified force (e.g., 130

N or 30 lbs).[16]

Introduce a controlled flow of abrasive sand between the specimen and the wheel.

Run the test for a set number of revolutions (e.g., 6000 revolutions).[16]

Data Analysis:

Measure the mass loss of the specimen before and after the test.

Convert the mass loss to volume loss using the material's density. This allows for accurate

comparison between materials of different densities.[15]

Data Presentation: Mechanical Properties

Heat ID Nb (wt.%)
Hardness
(HV)

Yield
Strength
(MPa)

Tensile
Strength
(MPa)

Elongatio
n (%)

Abrasive
Wear
(Volume
Loss,
mm³)

CI-Nb00

CI-Nb05

CI-Nb10

CI-Nb15

Visualizations
Experimental Workflow
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Caption: Workflow for evaluating ferroniobium in cast iron.
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Caption: Influence of ferroniobium on cast iron properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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